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An In-depth Comparison of Energy Efficiency: R-134a vs. Propane (R-290)

In the quest for more environmentally friendly and efficient refrigeration technologies, the
comparison between traditional hydrofluorocarbon (HFC) refrigerants and natural alternatives
has become a focal point for researchers. This guide provides a detailed, data-driven
comparison of the energy efficiency of R-134a, a widely used HFC, and R-290 (propane), a
natural hydrocarbon refrigerant. The analysis is supported by experimental data and detailed
methodologies to offer a comprehensive resource for scientists and professionals in the field.

Thermodynamic Properties: A Foundational
Comparison

The energy efficiency of a refrigerant is fundamentally linked to its thermodynamic properties.
Propane (R-290) generally exhibits favorable thermodynamic characteristics compared to R-
134a, such as a high latent heat of vaporization, which means it can absorb more heat per unit
mass.[1] R-290 is a natural hydrocarbon refrigerant that can be obtained directly from liquefied
petroleum gas.[2] In contrast, R-134a is a haloalkane refrigerant.[3]

One of the most significant differences lies in their environmental impact. R-134a has a Global
Warming Potential (GWP) of 1430, while R-290 has a GWP of just 3.[1][4][5] Both refrigerants
have an Ozone Depletion Potential (ODP) of zero.[2][6] Due to its high GWP, R-134a is being
phased out in many applications in favor of more sustainable options like R-290.[4]
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Table 1: Comparison of Thermodynamic and Physical Properties of R-134a and R-290

Property R-134a R-290 (Propane) Source(s)
Chemical Formula CH2FCFs3 CsHs
Molecular Weight (
102.03 44.1

g/mol )
Boiling Point at 1 atm
. -26.3 -42.1
4
Critical Temperature
. 101.08 96.7 [7]
(°C)
Critical Pressure (kPa) 4060.3 4250 [8]
Latent Heat of
Vaporization at Boiling  ~217 ~425 [1]
Point (kJ/kg)
Global Warming
Potential (GWP, 100- 1430 3 [1][4]
year)
Ozone Depletion

: 0 0 [2][6]
Potential (ODP)
Flammability A3 (Highly

o Non-flammable [319]
Classification Flammable)

Experimental Performance and Energy Efficiency

Experimental studies consistently demonstrate that R-290 can offer superior or comparable
energy efficiency to R-134a in various refrigeration and heat pump applications. The Coefficient
of Performance (COP), which is the ratio of cooling or heating provided to the work input, is a
key metric for comparison.

In many cases, systems using R-290 exhibit a higher COP and, consequently, lower energy
consumption.[5] For instance, in domestic refrigerators, replacing R-134a with a hydrocarbon
mixture of R-290 and R-600a resulted in an 11.1% reduction in energy consumption and a
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3.25-3.6% higher COP.[10] Another study found that using a mixture of R-290 and R-600a in a
household refrigerator saved 4.4% on energy consumption compared to R-134a.[11]

However, the performance can be dependent on the ambient operating temperature. One study
on heat pump water heaters found that R-290 achieved a 10% improvement in COP at ambient
temperatures above 20°C.[7][12][13][14] But at 10°C, R-134a had a 12% higher COP.[7][14]

The amount of refrigerant charge is also a critical factor. The optimal charge for R-290 is
significantly lower than for R-134a, often around 43-50% of the R-134a charge for a similar
system.[15] This is advantageous in reducing the potential flammability risk associated with
propane.[15]

Table 2: Summary of Experimental Performance Comparison
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Performance Experimental
. R-134a System R-290 System . Source(s)
Metric Conditions
o Heat pump water
Coefficient of _
) heater, ambient
Performance Lower 10% higher [71[12][13]
temperature >
(CoP)
20°C
Heat pump water
_ heater, ambient
12% higher Lower [71[14]
temperature at
10°C
Domestic
] refrigerator with
Lower 3.25-3.6% higher
R-290/R-600a
mixture
Domestic
Energy ) refrigerator with
) Higher 11.1% lower [10]
Consumption R-290/R-600a
mixture
) Cold storage air
Refrigerant o
100% 43-50% conditioning [15]
Charge
system
Vapor
) compression
) ) 56% lower than Higher than R-
Cooling Capacity system, [16]
R-410A 134a _
condensing temp
55°C
Vapor
compression
Compressor 27% lower than )
Higher system, [16]
Power Input R-290 ]
condensing temp
55°C
Discharge Higher 8.510 13.4K Domestic [10]
Temperature lower refrigerator with
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R-290/R-600a

mixture

Experimental Protocols

To ensure accurate and reproducible comparisons between refrigerants, a standardized
experimental methodology is crucial. The following describes a typical protocol for evaluating
refrigerant performance in a vapor-compression refrigeration system.

1. Experimental Setup: A vapor-compression refrigeration test rig is typically used.[17] This
setup consists of a hermetically sealed compressor, a condenser (air-cooled or water-cooled),
a thermostatic expansion valve, and an evaporator.[18] The system is instrumented with
sensors to measure temperature, pressure, and refrigerant mass flow rate at various points in
the cycle.[19] A wattmeter is used to measure the power consumption of the compressor.[20]

2. Refrigerant Charging and Procedure:
e The system is first evacuated to remove any air and moisture.

e The refrigerant (either R-134a or R-290) is charged into the system. The optimal charge
amount for each refrigerant is determined experimentally to ensure fair comparison.

e The compressor is started, and the system is allowed to reach a steady state.

e Data, including temperatures and pressures at the inlet and outlet of each component,
refrigerant mass flow rate, and compressor power consumption, are recorded at regular
intervals.[18]

3. Data Analysis:

e Cooling Capacity (Qe): Calculated based on the refrigerant mass flow rate and the change in
enthalpy across the evaporator.

o Compressor Work (Wc): Measured directly by the wattmeter.

» Coefficient of Performance (COP): Calculated as the ratio of the cooling capacity to the
compressor work (COP = Qe / Wc).
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This process is repeated under various operating conditions, such as different ambient

temperatures and evaporating temperatures, to obtain a comprehensive performance

comparison.[10][16][21]

Visualizations

The following diagrams illustrate the fundamental processes and workflows involved in

refrigerant performance testing.
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Caption: A diagram of the vapor-compression refrigeration cycle.
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Experimental Workflow for Refrigerant Comparison

Assemble & Instrument Test Rig

;

Evacuate System

:

Charge with R-134a

:

Run Tests & Collect Data for R-134a

;

Recover R-134a

;

Charge with R-290

;

Run Tests & Collect Data for R-290

;

Analyze Data (COP, Capacity, etc.)

;

Compare Performance
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Caption: A typical workflow for comparing refrigerant performance.
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Conclusion

The transition from high-GWP refrigerants like R-134a to more environmentally benign
alternatives is imperative. Propane (R-290) emerges as a strong candidate, not only for its
negligible GWP but also for its potential to enhance energy efficiency in many applications.[2]
[5] Experimental evidence suggests that R-290 can lead to a higher Coefficient of Performance
and lower energy consumption compared to R-134a, particularly at moderate to high ambient
temperatures.[7][12][13][14]

The primary drawback of R-290 is its high flammability.[4][9] However, this risk can be
effectively managed through careful system design, adherence to safety standards, and the
use of a significantly reduced refrigerant charge.[5][15] As technology advances and safety
protocols become more robust, the adoption of R-290 is expected to grow, offering a
sustainable and energy-efficient solution for future refrigeration and air conditioning systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. R290 VS R134a | Refrigerant Gas Comparison - Buy R290 and R134a, R290 vs R134a,
refrigerant gas difference Product on frioflor refrigerant gas [frioflor.com]

. theengineeringmindset.com [theengineeringmindset.com]
. coolingstyle.com [coolingstyle.com]

. idealfreezer.com [idealfreezer.com]

. losrjournals.org [iosrjournals.org]

. lidsen.com [lidsen.com]

. freon.com [freon.com]

°
(o] (0] ~ (0] ol iy w

. superradiatorcoils.com [superradiatorcoils.com]

¢ 10. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.frioflor.com/Can-I-Use-R290-Instead-of-R134a-Refrigerant-Gas-Comparison-pd43808854.html
https://www.idealfreezer.com/why-replace-r134a-with-r290a
https://www.lidsen.com/journals/jept/jept-05-03-029/jept.2303029.pdf
https://researchers.mq.edu.au/en/publications/a-comparative-study-of-r134a-and-propane-r290-as-refrigerants-in-/
https://consensus.app/papers/a-comparative-study-of-r134a-and-propane-r290-as-lee-cheng/5cf176a5f15b5749bf9e13b734c7f991/
https://www.lidsen.com/journals/jept/jept-05-03-029
https://coolingstyle.com/why-r290-is-the-future-top-alternatives-to-r134a-refrigerant-in-2025/
https://www.superradiatorcoils.com/blog/r-290-pros-cons-comparisons-r22-r134a-r404a
https://www.idealfreezer.com/why-replace-r134a-with-r290a
https://www.researchgate.net/publication/361271028_Experimental_study_of_R290_replacement_R134a_in_cold_storage_air_conditioning_system
https://www.benchchem.com/product/b1211177?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Physical-properties-of-refrigerants-R290-R22-and-R134a-20_tbl2_323812686
https://www.frioflor.com/Can-I-Use-R290-Instead-of-R134a-Refrigerant-Gas-Comparison-pd43808854.html
https://www.frioflor.com/Can-I-Use-R290-Instead-of-R134a-Refrigerant-Gas-Comparison-pd43808854.html
https://theengineeringmindset.com/thermodynamic-properties-refrigerant-r-134a/
https://coolingstyle.com/why-r290-is-the-future-top-alternatives-to-r134a-refrigerant-in-2025/
https://www.idealfreezer.com/why-replace-r134a-with-r290a
https://www.iosrjournals.org/iosr-jmce/papers/vol14-issue3/Version-2/P1403028790.pdf
https://www.lidsen.com/journals/jept/jept-05-03-029/jept.2303029.pdf
https://www.freon.com/en/-/media/files/freon/freon-134a-eng-thermodynamic-properties.pdf?rev=6b9c908e8f4141fb95274666e05dfb5f
https://www.superradiatorcoils.com/blog/r-290-pros-cons-comparisons-r22-r134a-r404a
https://www.researchgate.net/publication/223334723_Experimental_investigation_of_R290R600a_mixture_as_an_alternative_to_R134a_in_a_domestic_refrigerator
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 11. asrjetsjournal.org [asrjetsjournal.org]
e 12. researchers.mg.edu.au [researchers.mq.edu.au]
e 13. consensus.app [consensus.app]

e 14. Journal of Energy and Power Technology | A Comparative Study of R134a and Propane
(R290) as Refrigerants in Heat Pump Water Heaters [lidsen.com]

e 15. researchgate.net [researchgate.net]

e 16. sv-jme.eu [sv-jme.eu]

e 17. scribd.com [scribd.com]

» 18. e3s-conferences.org [e3s-conferences.org]
e 19. orbi.uliege.be [orbi.uliege.be]

e 20. docs.lib.purdue.edu [docs.lib.purdue.edu]

e 21. academic.oup.com [academic.oup.com]

 To cite this document: BenchChem. [energy efficiency comparison of R-134a and propane
(R-290)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211177#energy-efficiency-comparison-of-r-134a-
and-propane-r-290]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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